![molecular formula C16H18ClN3O B2412452 N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide CAS No. 2384028-42-4](/img/structure/B2412452.png)
N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide, commonly known as BTIA, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of BTIA is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
BTIA has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, studies have also suggested that it may have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using BTIA in lab experiments is its relatively simple synthesis method. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy are not fully understood.
Future Directions
There are many potential future directions for research on BTIA. One area of research could focus on its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could focus on its potential as a treatment for autoimmune diseases such as multiple sclerosis.
In conclusion, BTIA is a novel compound that has shown promise as a therapeutic agent in various areas of research. Further studies are needed to fully understand its mechanism of action, safety, and efficacy, but its potential as a treatment for various diseases makes it an exciting area of research.
Synthesis Methods
The synthesis of BTIA involves the reaction of 1-benzyl-4,5,6,7-tetrahydroindazole with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
BTIA has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One area of research has focused on its anti-cancer properties. Studies have shown that BTIA can inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells.
Another area of research has focused on BTIA's potential as an anti-inflammatory agent. Studies have shown that BTIA can reduce inflammation in animal models of arthritis and colitis.
properties
IUPAC Name |
N-(1-benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O/c17-9-16(21)19-14-7-4-8-15-13(14)10-18-20(15)11-12-5-2-1-3-6-12/h1-3,5-6,10,14H,4,7-9,11H2,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQPOBEDPPPVQHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)N(N=C2)CC3=CC=CC=C3)NC(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.78 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Benzyl-4,5,6,7-tetrahydroindazol-4-yl)-2-chloroacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.